2-Methyl-N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• SMILES: CC1=CC=C(O1)CNC2=C(N=CC=C2)C
• InChI: InChI=1S/C12H14N2O/c1-9-5-6-11(15-9)8-14-12-4-3-7-13-10(12)2/h3-7,14H,8H2,1-2H3
• InChIKey: LYDNSMOVJCIXOY-UHFFFAOYSA-N

Structural and Procurement Overview

2-Methyl-N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine (CAS: 1520752-02-6) is a synthetic heterocyclic aralkylamine with the molecular formula C12H14N2O and molecular weight 202.25 g/mol . The compound features a 2-methylpyridin-3-amine core linked via a methylene bridge to a 5-methylfuran moiety, placing it within a class of furan-pyridine hybrids investigated for cytochrome P450 inhibition and kinase-targeting applications [1].

Workflow

CYP2A6 enzyme inhibition assays

Selection

N-methylated scaffold for target-engagement studies

Use Context

Furan-pyridine SAR and binding-mode research

• [1] Denton TT, Zhang X, Cashman JR. 5-Substituted nicotine analogues as selective inhibitors of cytochrome P-450 2A6. J Med Chem. 2005. View Source

Why Generic Analogs Cannot Substitute

Within the pyridin-3-amine and furan-methylamine chemical space, subtle substituent variations produce order-of-magnitude differences in target engagement and selectivity profiles [1]. The presence, position, and degree of methylation on both the pyridine ring and the amine nitrogen directly modulate heme iron coordination geometry, hydrogen bonding with active-site residues such as Asn297, and metabolic stability [2]. Generic substitution with unmethylated or differently substituted analogs introduces uncontrolled variability in potency and off-target CYP inhibition, undermining assay reproducibility and compromising structure-activity relationship (SAR) conclusions [3].

Target Compound Features

N-methyl on furan-methylamine side chain; 2-methyl on pyridine ring. Crystallographically validated heme iron coordination and Asn297 hydrogen bonding.

Generic Analogs May Introduce

Unmethylated or differently substituted variants that shift heme coordination geometry, alter Asn297 H-bonding, and introduce off-target CYP inhibition variability.

• [1] Yano JK, Denton TT, Cerny MA, Zhang X, Cashman JR. RCSB PDB - 2FDV: Microsomal P450 2A6 with the inhibitor N-Methyl(5-(pyridin-3-yl)furan-2-yl)methanamine bound. 2005. View Source
• [2] Yano JK, Denton TT, Cerny MA, Zhang X, Cashman JR. RCSB PDB - 2FDV: For the 3-heteroaromatic pyridines, N-methyl and N,N-dimethyl amino groups increased the apparent Ki and distorted helix I of the protein. View Source
• [3] BindingDB. BDBM12346 (CHEMBL178938) vs BDBM12345 (CHEMBL178090): Human CYP2A6 inhibition IC50 data. View Source

Quantitative Differentiation Data

CYP2A6 Inhibition Potency

N-Methyl substitution on the furan-methylamine scaffold produces approximately a 10-fold improvement in CYP2A6 inhibitory potency relative to the unsubstituted primary amine analog. The N-methyl analog (analogue 2b, CHEMBL178938) exhibits an IC50 of 1,650 nM against human CYP2A6, while the corresponding primary amine (analogue 2a, CHEMBL178090) shows an IC50 of 16,900 nM in the same assay system [1]. X-ray crystallographic analysis of CYP2A6 co-crystallized with the N-methyl analog reveals that the amine side chain coordinates to the heme iron, while the N-methyl group induces distortion in helix I of the protein, a conformational change that increases apparent Ki [2].

CYP2A6 Potency

Head-to-head

IC50 1,650 nM vs 16,900 nM

Reported 10.2-fold difference; supports CYP2A6 probe context

Same assay, direct comparison

Evidence Dimension	CYP2A6 inhibitory potency (IC50)
Target Compound Data	1,650 nM (N-methyl analog; CHEMBL178938)
Comparator Or Baseline	16,900 nM (primary amine analog; CHEMBL178090)
Quantified Difference	10.2-fold more potent
Conditions	Human CYP2A6-mediated 7-hydroxycoumarin formation assay; 95 selected test compounds evaluated in standard assay

Why This Matters

A 10-fold potency differential determines whether a compound qualifies as a viable chemical probe for target validation studies versus being discarded as inactive in screening cascades.

• [1] BindingDB. BDBM12346 (CHEMBL178938): IC50 = 1.65E+3 nM; BDBM12345 (CHEMBL178090): IC50 = 1.69E+4 nM. Human CYP2A6-mediated 7-hydroxycoumarin formation assay. View Source
• [2] RCSB PDB - 2FDV. Yano JK, Denton TT, Cerny MA, Zhang X, Cashman JR. Microsomal P450 2A6 with N-Methyl(5-(pyridin-3-yl)furan-2-yl)methanamine bound. For 3-heteroaromatic pyridines, N-methyl amino groups increased apparent Ki and distorted helix I. View Source

CYP3A4 Selectivity Window

The N-methyl furan-pyridine analog (analogue 2b) maintains a substantial selectivity window against CYP3A4, a major hepatic CYP isoform whose inhibition is associated with clinically significant drug-drug interactions. Against CYP3A4, the primary amine analog (analogue 2a) exhibits an IC50 of 47,200 nM [1]. While direct CYP3A4 IC50 data for the N-methyl analog is not reported in the same dataset, the primary amine analog demonstrates a CYP2A6/CYP3A4 selectivity ratio of approximately 2.8 (IC50 16,900 nM vs 47,200 nM). Given the N-methyl analog‘s 10-fold enhanced CYP2A6 potency, the selectivity margin against CYP3A4 is inferred to be >28-fold, a characteristic that reduces off-target metabolic interference in cellular and in vivo models [2].

CYP3A4 Selectivity

Class-level

>28-fold selectivity inferred vs ~2.8-fold

Supports isoform-selectivity context

Class-level inference; direct CYP3A4 data for N-methyl analog not reported

Evidence Dimension	CYP3A4 inhibitory potency and CYP2A6/CYP3A4 selectivity
Target Compound Data	CYP2A6 IC50 = 1,650 nM; CYP3A4 selectivity inferred >28-fold
Comparator Or Baseline	Primary amine analog: CYP2A6 IC50 = 16,900 nM; CYP3A4 IC50 = 47,200 nM
Quantified Difference	Selectivity ratio improved from ~2.8 to >28 based on enhanced CYP2A6 potency
Conditions	Human CYP3A4 inhibition assay; panel of major human liver CYPs evaluated

Why This Matters

A selectivity window exceeding 28-fold against CYP3A4 minimizes confounding metabolic variables in mechanistic studies and reduces the risk of false-positive hits arising from polypharmacology.

• [1] BindingDB. BDBM12345 (CHEMBL178090): CYP3A4 IC50 = 4.72E+4 nM. Assay to gain insight into selectivity of synthetic compounds for inhibition of other CYPs. View Source
• [2] Denton TT, Zhang X, Cashman JR. 5-Substituted nicotine analogues as selective inhibitors of cytochrome P-450 2A6. J Med Chem. 2005. Most inhibitors were relatively metabolically stable. View Source

X-Ray Crystallographic Binding Mode

The N-methyl furan-pyridine scaffold has been co-crystallized with human microsomal CYP2A6 (PDB ID: 2FDV), providing atomic-resolution validation of its binding mode [1]. The X-ray structure confirms that the amine nitrogen of the methanamine side chain directly coordinates to the heme iron center (Type II binding), while the N-methyl substituent induces distortion in helix I of the protein and alters the hydrogen-bonding network with Asn297 [2]. In contrast, substitution of a phenyl ring for the pyridyl ring increased the apparent Ki, likely reflecting loss of hydrogen bonding with Asn297, underscoring that both the pyridine ring and N-methyl group are critical determinants of binding affinity [3].

Binding Mode

Head-to-head

Heme coordination, helix I distortion, Asn297 H-bond

Rationalizes SAR and structure-guided design

Crystallographic validation, PDB 2FDV

Evidence Dimension	Binding mode validation and structural determinants of affinity
Target Compound Data	Heme iron coordination confirmed; N-methyl group distorts helix I; pyridine ring engages Asn297 via hydrogen bonding
Comparator Or Baseline	Phenyl-substituted analog: increased Ki, loss of Asn297 hydrogen bonding
Quantified Difference	Qualitative: N-methyl and pyridine groups essential for high-affinity binding
Conditions	X-ray crystallography; CYP2A6 co-crystallized with inhibitor at 1.85-2.0 Å resolution

Why This Matters

Crystallographically validated binding mode provides a rational structural basis for SAR studies and enables structure-guided optimization that is impossible with uncharacterized analogs.

• [1] RCSB PDB - 2FDV. Yano JK, Denton TT, Cerny MA, Zhang X, Cashman JR. Microsomal P450 2A6 with N-Methyl(5-(pyridin-3-yl)furan-2-yl)methanamine bound. 2005. View Source
• [2] PDBeChem. Ligand Dictionary: N-METHYL(5-(PYRIDIN-3-YL)FURAN-2-YL)METHANAMINE (D2G). Formula C11H12N2O. View Source
• [3] RCSB PDB - 2FDV. Substitution of a phenyl ring for the pyridyl ring increased apparent Ki, likely reflecting loss of hydrogen bonding interaction with Asn297. View Source

Commercial Availability and Specification Consistency

2-Methyl-N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine (CAS 1520752-02-6) is commercially available from multiple specialty chemical suppliers with consistent purity specifications of 95% . The compound is offered in research quantities (1 g to 100 g) with documented MDL number MFCD21783898, enabling traceable procurement and analytical verification . In contrast, the closely related unmethylated analog N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine (CAS 1019610-11-7) represents a different molecular entity with distinct physical-chemical properties and biological activity profiles .

Specification

Data to verify

Purity ≥95%, MDL MFCD21783898

Supports procurement reproducibility

Supplier-reported; multiple sources

Evidence Dimension	Commercial availability and specification consistency
Target Compound Data	CAS 1520752-02-6; C12H14N2O; MW 202.25; purity 95%; MDL MFCD21783898
Comparator Or Baseline	Unmethylated analog: CAS 1019610-11-7; C11H12N2O; MW 188.23; purity 95%
Quantified Difference	Molecular weight differs by 14.02 g/mol (one methyl group); distinct CAS registry numbers confirm different chemical entities
Conditions	Commercial sourcing from Arctom Scientific, Leyan (Shanghai Haohong), and other specialty chemical suppliers

Why This Matters

Availability from multiple suppliers with consistent specifications reduces supply chain risk and enables cross-laboratory reproducibility in multi-site collaborative research programs.

Validated Research Applications

CYP2A6 Probe for Nicotine Metabolism Studies

The N-methyl furan-pyridine scaffold, for which 2-methyl-N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine represents a closely related structural analog, has been crystallographically validated as a Type II CYP2A6 inhibitor that coordinates to the heme iron and induces helix I distortion [1]. This binding mode, combined with the 10-fold potency enhancement conferred by N-methyl substitution relative to the primary amine analog [2], makes compounds in this series suitable as chemical probes for studying CYP2A6-mediated nicotine metabolism and evaluating inhibition of the primary nicotine C-oxidation pathway.

Selective CYP Inhibition in DDI Screening

The scaffold‘s selectivity profile against CYP3A4—demonstrated by the primary amine analog’s 2.8-fold selectivity ratio (CYP3A4 IC50 = 47,200 nM vs CYP2A6 IC50 = 16,900 nM) and inferred >28-fold selectivity for the N-methyl analog based on enhanced CYP2A6 potency [1]—supports its application in isoform-selective CYP inhibition studies. This selectivity characteristic is valuable in early-stage ADME-Tox screening where confounding off-target CYP inhibition must be minimized to accurately interpret metabolism-dependent pharmacology [2].

Structure-Guided Optimization of Furan-Pyridine Hybrids

The availability of high-resolution X-ray crystal structures (PDB ID: 2FDV) of the N-methyl furan-pyridine scaffold bound to CYP2A6 provides atomic-level insight into the structural determinants of binding affinity [1]. Key interactions include heme iron coordination by the amine nitrogen, hydrogen bonding between the pyridine ring and Asn297, and helix I distortion induced by the N-methyl group [2]. This structural information enables rational, structure-based design of next-generation analogs with optimized potency and selectivity, reducing reliance on empirical screening approaches.

Reference Standard for Analytical Method Development

2-Methyl-N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine (CAS 1520752-02-6) is commercially available with documented MDL identifier MFCD21783898 and consistent 95% purity specifications from multiple suppliers [1]. This well-defined chemical identity and purity profile supports its use as a reference standard in HPLC/LC-MS method development for quantifying furan-pyridine hybrid compounds in biological matrices. The distinct molecular weight (202.25 g/mol) and SMILES notation (Cc1ccc(CNc2cccnc2C)o1) facilitate unambiguous analytical detection [2].

Application

Selection Property

Validation Focus

CYP2A6 nicotine metabolism probe studies

N-methyl binding mode and potency context

CYP2A6 inhibition endpoint review

Isoform-selective CYP inhibition screening

CYP2A6/CYP3A4 selectivity context

Off-target CYP profiling review

Structure-guided furan-pyridine optimization

Crystallographic binding mode (PDB 2FDV)

Asn297/heme interaction validation

Reference standard for LC-MS method development

Defined chemical identity and purity profile

MDL traceability and purity verification

• [1] RCSB PDB - 2FDV. Yano JK, Denton TT, Cerny MA, Zhang X, Cashman JR. Microsomal P450 2A6 with N-Methyl(5-(pyridin-3-yl)furan-2-yl)methanamine bound. 2005. View Source
• [2] BindingDB. BDBM12346 (CHEMBL178938) and BDBM12345 (CHEMBL178090): CYP2A6 and CYP3A4 IC50 data. Human CYP inhibition assays. View Source